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Compound of Interest

Compound Name: Clothianidin-d3

Cat. No.: B15556143 Get Quote

Purpose
This document provides a detailed standard operating procedure (SOP) for the preparation of

Clothianidin-d3 stock solutions for use in research and analytical applications. Clothianidin-
d3, a deuterated analog of the neonicotinoid insecticide Clothianidin, is primarily utilized as an

internal standard in quantitative analyses, such as liquid chromatography-mass spectrometry

(LC-MS) or gas chromatography-mass spectrometry (GC-MS), to ensure accuracy and

precision.

Scope
This SOP is applicable to all research, scientific, and drug development personnel who are

required to prepare stock solutions of Clothianidin-d3 in a laboratory setting.

Responsibilities
It is the responsibility of the designated laboratory personnel to read, understand, and adhere

to this SOP. The laboratory supervisor is responsible for ensuring that all personnel are

adequately trained in the procedures outlined herein and that all necessary safety precautions

are followed.

Materials and Equipment
Clothianidin-d3 analytical standard (crystalline solid, ≥97.0% purity)
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High-purity solvents (e.g., HPLC grade or equivalent):

Acetonitrile

Methanol

Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Volumetric flasks (Class A) of appropriate sizes (e.g., 10 mL, 50 mL, 100 mL)

Pipettes (calibrated) and sterile pipette tips

Sonicator bath

Vortex mixer

Amber glass vials with screw caps for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Handle Clothianidin-d3 in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for Clothianidin-d3 before handling.

Quantitative Data Summary
The following table summarizes the key quantitative data for Clothianidin. Due to the isotopic

labeling, the physicochemical properties of Clothianidin-d3 are considered to be nearly

identical to those of Clothianidin.
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Property Value Reference(s)

Molecular Formula C₆H₅D₃ClN₅O₂S N/A (inferred from Clothianidin)

Molecular Weight Approx. 252.71 g/mol
N/A (inferred from Clothianidin

FW of 249.7 g/mol )

Purity ≥97.0% (HPLC) [1]

Physical State Crystalline solid [2]

Solubility

In DMSO ~30 mg/mL [2]

In Dimethyl Formamide ~30 mg/mL [2]

In Acetonitrile
Used to prepare 1000 µg/mL

solutions
[3][4]

In Methanol 6.26 g/L (6260 µg/mL) at 25°C [5]

In Water 327 mg/L at 20°C [5][6][7]

Storage (Solid) -20°C [2]

Stock Solution Storage

-20°C Up to 1 month [8]

-80°C Up to 6 months [8]

Experimental Protocol: Preparation of a 1000 µg/mL
Clothianidin-d3 Stock Solution in Acetonitrile
This protocol details the preparation of a 10 mg stock in 10 mL of solvent, which is then diluted

to a 1 mg/mL (1000 µg/mL) working stock.

Preparation of Primary Stock Solution (1 mg/mL)
Tare the Balance: Place a clean, dry weighing vessel (e.g., a glass vial or weighing paper) on

the calibrated analytical balance and tare the balance.
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Weigh the Standard: Accurately weigh approximately 10 mg of the Clothianidin-d3
analytical standard into the tared vessel. Record the exact weight.

Transfer to Volumetric Flask: Carefully transfer the weighed Clothianidin-d3 to a 10 mL

Class A volumetric flask. Ensure a complete transfer by rinsing the weighing vessel with a

small amount of acetonitrile and adding the rinsate to the flask.

Dissolution: Add approximately 5-7 mL of acetonitrile to the volumetric flask.

Sonication (if necessary): If the solid does not dissolve readily, cap the flask and place it in a

sonicator bath for approximately 10 minutes, or until the solid is completely dissolved.[4]

Gentle warming may also be employed to aid dissolution.[8]

Vortexing: Vortex the solution for 30-60 seconds to ensure homogeneity.

Dilution to Volume: Allow the solution to return to room temperature. Carefully add

acetonitrile to the volumetric flask until the bottom of the meniscus is level with the calibration

mark.

Final Mixing: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly

mixed.

Labeling: Label the flask clearly with the compound name (Clothianidin-d3), concentration

(1000 µg/mL), solvent (acetonitrile), preparation date, and initials of the preparer.

Preparation of Working Solutions
Working solutions can be prepared by diluting the primary stock solution with the appropriate

solvent (e.g., acetonitrile, methanol, or a mobile phase simulant).[3]

Calculation: Use the formula C₁V₁ = C₂V₂ to calculate the volume of the primary stock

solution required to prepare the desired concentration and volume of the working solution.

Dilution: Using a calibrated pipette, transfer the calculated volume of the primary stock

solution into a clean volumetric flask.

Dilute to Volume: Dilute to the mark with the desired solvent.
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Mixing and Labeling: Cap the flask, mix thoroughly by inversion, and label the working

solution appropriately.

Storage and Stability
Primary Stock Solution: Aliquot the primary stock solution into smaller, amber glass vials to

minimize freeze-thaw cycles.[8]

Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[8]

Aqueous solutions of Clothianidin are not recommended for storage for more than one day.

[2]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Clothianidin-d3 stock

solution.
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Caption: Workflow for Clothianidin-d3 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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